Cas no 339018-66-5 ((2E)-3-(dimethylamino)-1-[4-(pyrimidin-2-yloxy)phenyl]prop-2-en-1-one)

• Product Name: (2E)-3-(dimethylamino)-1-[4-(pyrimidin-2-yloxy)phenyl]prop-2-en-1-one
• CAS No: 339018-66-5
• CID: 4648537
• Update Time: 2025-10-23

(2E)-3-(dimethylamino)-1-[4-(pyrimidin-2-yloxy)phenyl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(dimethylamino)-1-[4-(pyrimidin-2-yloxy)phenyl]prop-2-en-1-one

Additional information on (2E)-3-(dimethylamino)-1-[4-(pyrimidin-2-yloxy)phenyl]prop-2-en-1-one

(2E)-3-(Dimethylamino)-1-[4-(Pyrimidin-2-yloxy)phenyl]prop-2-en-1-one: A Comprehensive Overview

(2E)-3-(Dimethylamino)-1-[4-(Pyrimidin-2-yloxy)phenyl]prop-2-en-1-one, also known by its CAS registry number CAS No 339018-66-5, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique molecular structure, which includes a pyrimidine ring, a dimethylamino group, and a conjugated enone system. These structural features contribute to its intriguing chemical properties and biological activity.

The molecular structure of this compound is particularly noteworthy due to the presence of the pyrimidine ring, which is a heterocyclic aromatic system containing two nitrogen atoms. The pyrimidine moiety is connected via an ether linkage (-O-) to a phenyl group, which in turn is attached to the enone system. The enone system consists of a conjugated double bond (C=C) and a ketone group (C=O), creating a highly reactive site within the molecule. Additionally, the dimethylamino group (-N(CH3)2) introduces basicity and can participate in various hydrogen bonding interactions, further enhancing the compound's versatility.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The pyrimidine ring is a common structural motif in many approved drugs, including antiviral agents and anticancer therapies, due to its ability to interact with protein targets through π-π stacking and hydrogen bonding. The dimethylamino group further enhances the compound's pharmacokinetic properties by improving solubility and permeability.

From a synthetic perspective, the preparation of (2E)-3-(Dimethylamino)-1-[4-(Pyrimidin-2-yloxy)phenyl]prop-2-en-1-one involves a multi-step process that typically begins with the synthesis of the pyrimidine derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the phenyl ether group and subsequent cyclization to form the enone system. The stereochemistry at the double bond (E configuration) is critical for maintaining the compound's biological activity, as it ensures proper alignment of functional groups for target binding.

In terms of applications, this compound has shown promise in both academic research and industrial settings. Its ability to act as a scaffold for further functionalization makes it an attractive candidate for combinatorial chemistry approaches. Researchers have also explored its use in materials science, where its electronic properties could be harnessed for applications in organic electronics or optoelectronics.

Moreover, computational studies have provided valuable insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the enone system exhibits significant electron-deficiency, making it susceptible to nucleophilic attack. This property has been exploited in various organic transformations, such as Michael additions and cycloadditions, further expanding its utility in synthetic chemistry.

In conclusion, (2E)-3-(Dimethylamino)-1-[4-(Pyrimidin-2-yloxy)phenyl]prop-2-en-1-one represents a fascinating example of how structural complexity can lead to diverse chemical functionalities. Its unique combination of heterocyclic aromaticity, conjugation, and basicity positions it as a valuable tool in modern chemical research and development.